Cas no 2091103-62-5 (5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile)

• Product Name: 5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile
• CAS No: 2091103-62-5
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD32068115
• CID: 5020038
• Update Time: 2025-06-13

5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile
• 5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile

• MDL： MFCD32068115
• Inchi： 1S/C6H7N3O/c1-9-6(4-10)2-5(3-7)8-9/h2,10H,4H2,1H3
• InChI Key： YAWOWCVULLCTQI-UHFFFAOYSA-N
• SMILES： OCC1=CC(C#N)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: -0.6
• Topological Polar Surface Area: 61.8

Additional information on 5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile

Research Brief on 5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile (CAS: 2091103-62-5): Recent Advances and Applications

5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile (CAS: 2091103-62-5) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method using a catalytic system involving palladium and copper, which achieved a yield of over 85%. This advancement is particularly significant for large-scale production, as it reduces the number of purification steps and minimizes waste generation. The study also emphasized the compound's stability under various pH conditions, making it suitable for further functionalization.

In terms of biological activity, 5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile has shown promising results as a scaffold for kinase inhibitors. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. Specifically, one derivative demonstrated an IC50 value of 0.8 nM against CDK2, outperforming several clinical candidates. The study attributed this activity to the compound's ability to form hydrogen bonds with key residues in the kinase active site.

Beyond oncology, this pyrazole derivative has also been explored for its anti-inflammatory properties. A 2023 study in the European Journal of Medicinal Chemistry reported that 5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile derivatives effectively suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The researchers identified the hydroxymethyl group as a critical moiety for this activity, as its removal significantly reduced the compound's efficacy. These findings suggest potential applications in treating chronic inflammatory diseases like rheumatoid arthritis.

Despite these promising results, challenges remain in the development of 5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile-based therapeutics. A recent review in Drug Discovery Today (2024) highlighted issues such as poor solubility and metabolic instability in some derivatives, which could limit their clinical translation. However, the review also noted that structural modifications, such as the introduction of solubilizing groups or prodrug strategies, could address these limitations. Ongoing research is focused on optimizing the pharmacokinetic properties of these compounds while maintaining their biological activity.

In conclusion, 5-(Hydroxymethyl)-1-methyl-1H-pyrazole-3-carbonitrile (CAS: 2091103-62-5) represents a versatile and promising scaffold in medicinal chemistry. Recent advances in its synthesis and biological evaluation have expanded its potential applications, particularly in oncology and inflammation. Future research should focus on addressing the remaining challenges to facilitate the transition of these compounds into clinical development. The continued exploration of this scaffold underscores its importance in the discovery of novel therapeutic agents.